1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol

• Molecular Formula: C7H10FNOS
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 1-fluoro-3-(thiophen-3-ylamino)propan-2-ol
• InChI: InChI=1S/C7H10FNOS/c8-3-7(10)4-9-6-1-2-11-5-6/h1-2,5,7,9-10H,3-4H2
• InChI Key: HYKRUXORPNVQOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1NCC(CF)O

Description

1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol is a fluorinated secondary alcohol featuring a thiophene-3-ylamino substituent. Its molecular structure combines a propan-2-ol backbone with a fluorine atom at the 1-position and a thiophene-derived amine at the 3-position. The fluorine atom enhances metabolic stability and bioavailability, while the thiophene moiety contributes to π-π interactions in biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol typically involves the reaction of thiophene derivatives with fluorinated alcohols under controlled conditions. One common method involves the nucleophilic substitution reaction where a thiophene derivative reacts with a fluorinated alcohol in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide or tetrahydrofuran at elevated temperatures.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like sodium iodide in acetone or potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol involves its interaction with specific molecular targets. The fluorine atom and thiophene ring contribute to its binding affinity and selectivity towards certain enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

THK5117 and THK5351

• Structure: THK5117 (1-Fluoro-3-((2-(4-(methylamino)phenyl)quinolin-6-yl)oxy)propan-2-ol) replaces the thiophene-3-yl group with a quinoline-6-yloxy moiety. THK5351 shares a similar backbone but includes a pyridine substituent .
• Applications : Used as tau PET tracers in Alzheimer’s disease research.

APN-1607 ([¹⁸F]MNI-958)

• Structure : Features a benzo[d]thiazol-6-yloxy group linked to a buta-1,3-dienyl chain instead of thiophene .
• Applications : Targets tau aggregates with improved selectivity over MAO enzymes compared to THK analogs .

C05-05

• Structure : Incorporates a benzo[d]thiazol-6-yloxy group and a but-1-en-3-ynyl chain, enhancing α-synuclein binding .
• Applications : Dual-mode optical/PET imaging agent for α-synuclein pathologies in Parkinson’s disease models .

Thiophene-Containing Derivatives

(S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol

• Structure: Substitutes the 3-amino group with a methylamino-thiophen-2-yl moiety .
• Applications : Key intermediate for the antidepressant R-Duloxetine, highlighting divergent therapeutic use compared to the target compound .

3-{[1-(Thiophen-2-yl)propyl]amino}propan-1-ol

• Structure: Features a propylamino linker and thiophen-2-yl group, altering solubility (logP ~1.5) and molar mass (199.31 g/mol) .
• Physico-Chemical Properties: Higher lipophilicity than 1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol (predicted logP ~1.2) .

Beta-Blocker Derivatives

Nadolol

• Structure: 1-[(1,1-Dimethylethyl)amino]-3-(naphthalen-1-yloxy)propan-2-ol lacks fluorine and thiophene groups .
• Applications: Non-selective beta-adrenergic antagonist; contrasts with the neuroimaging focus of the target compound .

Bisoprolol Fumarate

• Structure: Contains a 4-[[2-(isopropoxy)ethoxy]methyl]phenoxy group, optimized for β₁-selectivity .
• Pharmacokinetics : Longer half-life (~10–12 hours) compared to fluorinated analogs due to reduced metabolic clearance .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Target/Application	Off-Target Binding	References
1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol	Thiophen-3-ylamino, 1-fluoro	Neuroimaging (proposed)	Not reported
THK5117	Quinoline-6-yloxy, 1-fluoro	Tau PET tracer	MAO-B (~300 nM)
APN-1607	Benzo[d]thiazol-6-yloxy, butadienyl	Tau aggregates	Reduced MAO affinity
C05-05	Benzo[d]thiazol-6-yloxy, butenynyl	α-Synuclein imaging	None reported
(S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Thiophen-2-yl, methylamino	Duloxetine intermediate	N/A

Table 2: Physico-Chemical Properties

Compound Name	Molecular Weight (g/mol)	logP (Predicted)	Solubility (mg/mL)
1-Fluoro-3-[(thiophen-3-yl)amino]propan-2-ol	215.26	1.2	~10 (aqueous)
3-{[1-(Thiophen-2-yl)propyl]amino}propan-1-ol	199.31	1.5	~8 (aqueous)
Nadolol	309.41	2.8	<1 (aqueous)

Key Research Findings

• Selectivity Challenges : Fluorinated propan-2-ol derivatives like THK5117 face off-target MAO-B binding, necessitating structural optimization (e.g., APN-1607) for improved specificity .
• Thiophene vs. Heterocyclic Substituents: Thiophene-3-ylamino groups may offer unique binding profiles compared to quinoline or benzothiazole analogs, warranting further exploration in tracer design .
• Therapeutic Divergence: While the target compound’s analogs focus on neuroimaging, thiophen-2-yl derivatives like (S)-3-(methylamino)-1-(thiophen-2-yl)propan-1-ol are pivotal in antidepressant synthesis .